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Compound of Interest

3-Methoxypyridine-2-carboxylic
Compound Name: d
aci

Cat. No.: B098498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methoxypyridine-2-carboxylic acid, a
significant heterocyclic compound with applications in pharmaceutical and agricultural

research. The document details its chemical identity, including a comprehensive list of
synonyms and identifiers, alongside available experimental protocols and insights into its
potential biological relevance.

Chemical Identity and Synonyms

3-Methoxypyridine-2-carboxylic acid is a pyridine derivative characterized by a carboxylic
acid group at the 2-position and a methoxy group at the 3-position.[1] This compound is also
widely known by its synonym, 3-Methoxypicolinic acid.[2] A comprehensive list of its synonyms
and chemical identifiers is provided in the table below to facilitate cross-referencing across
chemical databases and literature.
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Identifier Type Value

IUPAC Name 3-methoxypyridine-2-carboxylic acid[1]

3-Methoxypicolinic acid[2], 3-methoxy-2-
Synonyms pyridinecarboxylic acid, 2-Carboxy-3-
methoxypyridine

CAS Number 16478-52-7[1]

PubChem CID 13209540[1]

Molecular Formula C7H7NO;3[1]

Molecular Weight 153.14 g/mol [1]

InChl Key RIXVAGCQRMBMCI-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxypyridine-2-carboxylic acid is
presented below. These properties are crucial for its handling, formulation, and application in
various experimental settings.

Property Value

Melting Point 159-160 °C (decomposition)[2]

Boiling Point (Predicted) 314.7 £ 22.0 °C[2]

Density (Predicted) 1.284 + 0.06 g/cm3[2]

pKa (Predicted) 1.05 + 0.50[2]

Physical Form Off-white to grey solid[2]

Storage Temperature Inert atmosphere, Room Temperature[2]

Experimental Protocols

While a specific, detailed synthesis protocol for 3-Methoxypyridine-2-carboxylic acid is not
readily available in the public domain, a general and plausible method can be inferred from the
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synthesis of structurally similar compounds, such as 3-Methylpyridine-2-carboxylic acid.[3] The
most common route involves the hydrolysis of the corresponding nitrile.

General Synthesis of Pyridine-2-carboxylic Acids via
Nitrile Hydrolysis

This procedure outlines a general method for the synthesis of a pyridine-2-carboxylic acid from
its corresponding 2-cyano-pyridine precursor. Note: This is a generalized protocol and may
require optimization for 3-Methoxypyridine-2-carboxylic acid.

Materials:

2-Cyano-3-methoxypyridine

 Sulfuric acid (90%)

e Sodium sulfite

e Sodium carbonate

e Chloroform

e Anhydrous sodium sulfate

o Ethyl acetate

e Hexane

Procedure:[3]

Dissolve the starting material, 2-cyano-3-methoxypyridine, in 90% sulfuric acid.

Heat the resulting solution with stirring at 120°C for approximately 2 hours.

Cool the reaction mixture to room temperature (20-25°C).

Slowly add a solution of sodium sulfite in water.
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o Continue stirring at room temperature for 1.5 hours, then warm the mixture to 75-85°C for
another 1.5 hours.

 After cooling, adjust the pH of the reaction solution to approximately 3 with sodium
carbonate.

» Extract the product with chloroform.

o Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain the crude solid product.

o Purify the solid by recrystallization from a mixture of ethyl acetate and hexane to yield the
final product.

Analytical Characterization

High-Performance Liquid Chromatography (HPLC): A general reversed-phase HPLC method
can be employed for the analysis of pyridine carboxylic acids.[4][5]

Column: C18 reversed-phase column (e.g., LiChrosorb® 100 RP-18, 250 x 4.0 mm I.D., 5
Hm)[5]

Mobile Phase: A mixture of acetonitrile and a phosphate buffer (pH 2)[5]

Detection: UV detection at an appropriate wavelength (e.g., 239 nm)[5]

Internal Standard: Phenacetin can be used as an internal standard.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of the synthesized
compound can be confirmed by 'H and 13C NMR. While specific data for 3-Methoxypyridine-2-
carboxylic acid is not provided in the search results, the expected shifts can be predicted
based on the analysis of similar structures like 2-chloro-6-methoxypyridine-4-carboxylic acid.[6]
For *H NMR, signals corresponding to the pyridine ring protons and the methoxy group protons
would be expected. In 13C NMR, resonances for the carboxylic acid carbon, the pyridine ring
carbons, and the methoxy carbon would be observed.

Biological Significance and Potential Pathways
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While direct involvement of 3-Methoxypyridine-2-carboxylic acid in specific signaling
pathways is not yet detailed in the literature, its structural similarity to picolinic acid suggests
potential biological relevance. Picolinic acid and its derivatives are known to possess a range
of biological activities.[7]

A related compound, 3-Hydroxy-4-methoxypyridine-2-carboxylic acid, has been shown to
exhibit antimicrobial properties and acts as a precursor in the synthesis of fungicides.[7][8] It is
also an inhibitor of the bcl complex, a key protein in the mitochondrial electron transport chain
involved in ATP synthesis.[8] This suggests that methoxypyridine carboxylic acids could
potentially interfere with cellular respiration.

The diagram below illustrates a conceptual workflow for the synthesis and analysis of pyridine
carboxylic acid derivatives, highlighting the key stages from synthesis to biological evaluation.

Analysis Biological Evaluation
-—l ——
-—>
Synthesis
-4>4>-—> SR

Click to download full resolution via product page
Caption: General workflow from synthesis to biological evaluation.

The following diagram illustrates a potential logical relationship where a pyridine carboxylic acid
derivative might act as an inhibitor in a generic signaling pathway, a concept relevant to drug
development professionals.
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Caption: Inhibition of a signaling pathway by a pyridine derivative.

Conclusion

3-Methoxypyridine-2-carboxylic acid and its analogs are valuable building blocks in the
development of new pharmaceuticals and agrochemicals. While specific, detailed experimental
protocols for this particular compound are not widespread, this guide provides a solid
foundation based on available data for related structures. Further research into the specific
biological targets and mechanisms of action of 3-Methoxypyridine-2-carboxylic acid is
warranted to fully explore its therapeutic and commercial potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methoxypyridine-2-carboxylic acid | C7H7NO3 | CID 13209540 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 3-METHOXY-2-PYRIDINECARBOXYLIC ACID | 16478-52-7 [chemicalbook.com]
. 3-Methylpyridine-2-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

. helixchrom.com [helixchrom.com]

. tandfonline.com [tandfonline.com]

2
3
4

o 5. ptfarm.pl [ptfarm.pl]
6
7. Buy 3-Hydroxy-4-methoxypyridine-2-carboxylic acid | 210300-09-7 [smolecule.com]
8

. 3-Hydroxy-4-methoxypyridine-2-carboxylic acid | 210300-09-7 | KIA30009 [biosynth.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-
Methoxypyridine-2-carboxylic Acid and Its Synonyms]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b098498#synonyms-for-3-
methoxypyridine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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